Cas no 1261931-72-9 (5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid
• CAS No: 1261931-72-9
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD18320327
• CID: 2764301
• PubChem ID: 53226233
• Update Time: 2025-06-13

5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261931-72-9
• 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%
• 5-HYDROXY-3-(2-METHOXY-5-METHYLPHENYL)BENZOIC ACID
• MFCD18320327
• 5-Hydroxy-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90689944
• 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid

• MDL： MFCD18320327
• Inchi： 1S/C15H14O4/c1-9-3-4-14(19-2)13(5-9)10-6-11(15(17)18)8-12(16)7-10/h3-8,16H,1-2H3,(H,17,18)
• InChI Key： VVHHMDYXXRZIPD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 258.08920892Da
• Monoisotopic Mass: 258.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid

Introduction to 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid (CAS No. 1261931-72-9)

5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261931-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its hydroxyl and methoxy substituents, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this molecule, featuring a phenyl ring substituted at the 2-position with a methoxy group and at the 5-position with a methyl group, alongside a hydroxyl group at the 3-position of the benzoic acid core, imparts distinct reactivity and functionality that make it a valuable scaffold for further chemical and biological exploration.

The significance of 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid lies in its potential applications across various domains, particularly in medicinal chemistry and drug discovery. The presence of multiple functional groups, including hydroxyl and methoxy, suggests that this compound may exhibit diverse interactions with biological targets. Such interactions could be leveraged in the development of novel therapeutic agents targeting a range of diseases. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately, facilitating the design of molecules with enhanced efficacy and reduced side effects.

In the realm of pharmacological research, 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid has been investigated for its potential role in modulating inflammatory pathways. The hydroxyl group, in particular, is known to be a key pharmacophore in many bioactive natural products and synthetic drugs. Studies have shown that hydroxylated benzoic acid derivatives can interact with enzymes and receptors involved in inflammation, potentially leading to anti-inflammatory effects. Furthermore, the methoxy and methyl substituents on the phenyl ring may influence the metabolic stability and bioavailability of the compound, making it an attractive candidate for further optimization.

Another area where 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid shows promise is in the context of antioxidant research. The hydroxyl group provides a site for redox reactions, enabling the compound to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property is particularly relevant in aging-related diseases and neurodegenerative conditions where oxidative stress plays a significant role. Preliminary studies have suggested that this compound may exhibit potent antioxidant activity, making it a candidate for use in nutraceuticals or therapeutic formulations aimed at combating oxidative stress.

The synthesis of 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by hydroxylation and methylation steps. Advances in green chemistry principles have also influenced the synthesis of this compound, with researchers exploring catalytic methods that minimize waste and energy consumption. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the phenyl ring efficiently while maintaining high selectivity.

In terms of analytical characterization, 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid can be comprehensively analyzed using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure, confirming the presence of key functional groups and substituents. High-performance liquid chromatography (HPLC) is commonly used for purity assessment and quantification in pharmaceutical-grade samples. Additionally, X-ray crystallography can be employed to determine the three-dimensional structure of the compound, which is crucial for understanding its interactions with biological targets.

The potential therapeutic applications of 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid extend beyond inflammation and antioxidant activity. Research has also explored its possible role in modulating central nervous system (CNS) functions. The structural similarity to certain neuroactive compounds suggests that this molecule may interact with neurotransmitter receptors or ion channels, potentially leading to effects on mood regulation or cognitive function. While these findings are still preliminary, they highlight the broad spectrum of activities that benzoic acid derivatives can exhibit.

Future directions in research on 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid may involve exploring its role as a prodrug or precursor for more complex molecules. By designing derivatives that are biologically inactive but can be converted into active forms within vivo environments, researchers can enhance drug delivery systems. Additionally, computational methods such as molecular dynamics simulations can provide insights into how this compound interacts with biological macromolecules at an atomic level, guiding the design of more effective derivatives.

The industrial relevance of 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid is also noteworthy. Pharmaceutical companies are increasingly interested in developing sustainable synthetic routes that align with regulatory requirements and environmental standards. This interest has spurred innovation in process chemistry, with an emphasis on scalable and cost-effective methods for producing high-quality compounds like this one. Collaborations between academic institutions and industry partners are fostering advancements that could translate into new therapies for patients worldwide.

In conclusion, 5-Hydroxy-3-(2-methoxy-5-methylphenyl)benzoic acid (CAS No. 1261931-72-9) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies，this compound is poised to play an increasingly important role in drug discovery efforts worldwide.